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The RR6 (Response to Ruxolitinib after 6 months) prognostic model is a clinical tool designed

to predict survival in patients with myelofibrosis (MF) undergoing treatment with the JAK1/JAK2

inhibitor ruxolitinib.[1][2] Developed to address the need for early and reliable predictors of

long-term outcomes, the RR6 model stratifies patients into distinct risk categories based on

their response to the initial six months of therapy.[2][3] This allows for the timely identification of

patients with suboptimal responses who may benefit from alternative therapeutic strategies.[2]

[4]

This technical guide provides a comprehensive overview of the RR6 model, its core

components, quantitative outcomes from key studies, and the experimental protocols

underpinning its development and validation.

Core Components of the RR6 Model
The RR6 model utilizes four risk factors derived from three clinical variables assessed at

baseline, three months, and six months of ruxolitinib treatment.[2][3][5] A scoring system is

employed to categorize patients into low, intermediate, and high-risk groups for overall survival.

[1][6]
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Predictor Variables and Scoring System
The model assigns one point for the presence of each of the following risk factors. The total

score determines the patient's risk category.[6]

Risk Factor Points

Ruxolitinib dose <20 mg twice daily at baseline,

3 months, AND 6 months
1

Palpable spleen length reduction from baseline

≤30% at 3 months AND 6 months
1

Red blood cell (RBC) transfusion need at 3

months AND/OR 6 months
1

RBC transfusion need at baseline, 3 months,

AND 6 months
1

The total score is then used to stratify patients into one of three risk categories:

Low Risk: < 2 points

Intermediate Risk: 2 to 4 points

High Risk: > 4 points[6]

Quantitative Outcomes
The RR6 model was developed using data from the RUXOREL-MF study and has been

validated in independent patient cohorts.[2][7] The following tables summarize the key

quantitative outcomes from these studies.

RUXOREL-MF Study (Development Cohort)
The RUXOREL-MF study was a real-world, ambispective, observational study that enrolled 209

patients with myelofibrosis treated with ruxolitinib.[2][7]
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Risk Category
Median Overall Survival
(OS)

95% Confidence Interval
(CI)

Low Risk Not Reached -

Intermediate Risk 61 months 43-80 months

High Risk 33 months 21-50 months

Data sourced from Maffioli et

al., Blood Advances, 2022.[8]

Validation Cohort 1
A validation of the RR6 model was performed in a retrospective, single-center cohort of 140

patients with myelofibrosis treated with ruxolitinib.[1]

Risk Category Median Overall Survival (OS)

Low Risk Not Reached

Intermediate Risk 80 months

High Risk 50 months

Data sourced from a 2022 study validating the

RR6 model.[1]

Validation Cohort 2
A further validation study was conducted in a retrospective, single-center cohort of 105 patients

with World Health Organization-defined MF treated with ruxolitinib.[3]
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Risk Category
Median Overall Survival
(OS)

95% Confidence Interval
(CI)

Low Risk Not Reached 49-NR

Intermediate Risk 66 months 34-135

High Risk 22 months 21-35

Data sourced from a 2022

study on the validation and

molecular integration of the

RR6 model.[5]

Experimental Protocols
The development and validation of the RR6 model were based on data from clinical studies

with specific protocols.

RUXOREL-MF Study (RR6 Model Development)
Study Design: A real-world, ambispective, observational study conducted at 17 centers.[2]

Participants: 209 patients with primary or secondary myelofibrosis treated with ruxolitinib.[2]

[7]

Inclusion Criteria (General):

Diagnosis of primary or secondary myelofibrosis.

Treatment with ruxolitinib as per standard clinical practice.

Data Collection: Clinical and laboratory data were collected at the time of myelofibrosis

diagnosis, at the start of ruxolitinib treatment, and at 3, 6, 12, 18, 24, 36, and 48 months of

follow-up.[2]

Assessments for RR6 Model:

Ruxolitinib dose.
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Palpable spleen length.

Red blood cell transfusion requirement.

Validation Study Protocol
Study Design: A retrospective, single-center experience.[1]

Participants: 140 patients with myelofibrosis treated with ruxolitinib.[1]

Data Analysis: The RR6 prognostic model was applied to the patient data to confirm its

predictive ability.[1]

Visualizations
RR6 Model Logical Workflow

Patient Data Inputs

RR6 Model Calculation

Prognostic OutcomeBaseline Data
- Ruxolitinib Dose
- Spleen Length

- Transfusion Need

Dose < 20mg BID
at all timepoints?

Spleen Reduction ≤30%
at 3 & 6 months?

Transfusion Need
at all timepoints?

3-Month Data
- Ruxolitinib Dose
- Spleen Length

- Transfusion Need

Transfusion Need
at 3 or 6 months?

6-Month Data
- Ruxolitinib Dose
- Spleen Length

- Transfusion Need

Sum of Points
(1 point per 'Yes')

Low Risk
(< 2 points)< 2

Intermediate Risk
(2-4 points)

2-4

High Risk
(> 4 points)
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Caption: Logical workflow of the RR6 prognostic model.

RR6 Model Experimental Workflow
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Caption: Experimental workflow for the RR6 model.

Signaling Pathways
The RR6 model is a clinical prognostic tool and is not directly based on specific signaling

pathways. However, the mechanism of action of ruxolitinib, a core component of the model's

context, involves the inhibition of the Janus kinase (JAK) signaling pathway. Dysregulation of

the JAK-STAT pathway is a hallmark of myeloproliferative neoplasms, including myelofibrosis.

Ruxolitinib's inhibition of JAK1 and JAK2 aims to reduce the downstream signaling that drives

the disease's signs and symptoms, such as splenomegaly and constitutional symptoms. The

clinical parameters used in the RR6 model (spleen response, need for transfusions) are

indirect measures of the biological and clinical response to this pathway inhibition.
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Caption: Simplified JAK-STAT signaling pathway and the inhibitory action of ruxolitinib.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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